Cas no 52797-98-5 (3-(3-cyanophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-cyanophenyl)-2-oxopropanoic acid
• CAS No: 52797-98-5
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 6192124
• PubChem ID: 16786090
• Update Time: 2024-01-06

3-(3-cyanophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)-2-oxopropanoic acid
• EN300-1829292
• MFCD09732832
• SY339366
• 52797-98-5

• Inchi： 1S/C10H7NO3/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： LWNQEJRLXMUSOM-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives